2-[(2,6-Dimethylphenyl)amino]-N,N,N-trimethyl-2-oxoethaniminiumchloride

• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-2-(trimethylazaniumyl)ethanimidate
• InChI: InChI=1S/C13H20N2O/c1-10-7-6-8-11(2)13(10)14-12(16)9-15(3,4)5/h6-8H,9H2,1-5H3
• InChI Key: QYUXPWDVDMSTKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N=C(C[N+](C)(C)C)[O-]

Description

2-[(2,6-Dimethylphenyl)amino]-N,N,N-trimethyl-2-oxoethaniminiumchloride is a chemical compound known for its diverse applications in various fields, including chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a dimethylphenyl group attached to an amino group, further connected to a trimethyl-2-oxoethaniminium chloride moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-[(2,6-Dimethylphenyl)amino]-N,N,N-trimethyl-2-oxoethaniminiumchloride typically involves the reaction of 2,6-dimethylaniline with trimethylamine and an appropriate oxoethaniminium chloride precursor. The reaction is carried out under controlled conditions, often involving the use of solvents such as dichloromethane or ethanol. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes. The use of automated systems ensures precise control over reaction parameters, leading to high yields and purity of the final product. The compound is then purified through crystallization or chromatography techniques to remove any impurities.

Chemical Reactions Analysis

Types of Reactions: